8-(4-benzylpiperazin-1-yl)-1-(2-chlorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(4-benzylpiperazin-1-yl)-1-[(2-chlorophenyl)methyl]-3,7-dimethylpurine-2,6-dione
• InChI: InChI=1S/C25H27ClN6O2/c1-28-21-22(29(2)25(34)32(23(21)33)17-19-10-6-7-11-20(19)26)27-24(28)31-14-12-30(13-15-31)16-18-8-4-3-5-9-18/h3-11H,12-17H2,1-2H3
• InChI Key: FZRZAXWIQQMRJE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N=C1N3CCN(CC3)CC4=CC=CC=C4)N(C(=O)N(C2=O)CC5=CC=CC=C5Cl)C
• Molecular Formula: C25H27ClN6O2
• Molecular Weight: 479.0 g/mol

Description

8-(4-benzylpiperazin-1-yl)-1-(2-chlorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C25H27ClN6O2 and its molecular weight is 478.98. The purity is usually 95%.
BenchChem offers high-quality 8-(4-benzylpiperazin-1-yl)-1-(2-chlorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-benzylpiperazin-1-yl)-1-(2-chlorobenzyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Serotonin Receptor Affinity and Pharmacological Evaluation

• New 8-Aminoalkyl Derivatives of Purine-2,6-Dione : This study explored a series of new 8-aminoalkyl and 8-arylpiperazinylpropoxy derivatives of 7-substituted 1,3-dimethyl-3,7-dihydropurine-2,6-dione. These compounds were evaluated for their affinity for serotonin receptors (5-HT1A, 5-HT2A, and 5-HT7) and potential psychotropic activity. The study found that some derivatives showed antidepressant-like and anxiolytic-like activities, suggesting their potential in designing new serotonin ligands (Chłoń-Rzepa et al., 2013).

Analgesic Activity

• Analgesic Activity of New 8-Methoxy-1,3-Dimethyl-2,6-Dioxo-Purin-7-Yl Derivatives : This research focused on a series of new 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives with terminal carboxylic, ester, or amide moieties. The compounds were tested for analgesic activity, with some showing significant analgesic and anti-inflammatory effects, surpassing the activity of the reference drug acetylic acid (Zygmunt et al., 2015).

Antidepressant and Anxiolytic Activity

• Arylpiperazinylalkyl Derivatives of 8-Alkoxy-Purine-2,6-Dione : This study developed a series of arylpiperazinylalkyl derivatives of 8-alkoxy-purine-2,6-dione and dihydro[1,3]oxazolo[2,3-f]purinedione targeting serotonin (5-HT1A, 5-HT2A, 5-HT7) and dopamine (D2) receptors. The compounds were assessed for potential antidepressant and/or antipsychotic activity. However, 8-methoxy-7-{4-[4-(2-methoxyphenyl)-piperazin-1-yl]-butyl}-1,3-dimethyl-purine-2,6-dione showed a lack of activity in certain in vivo tests, possibly due to a high first pass effect in the liver (Chłoń-Rzepa et al., 2015).

Structural Studies

• Molecular Structure, Chemical Reactivity, and Molecular Docking Studies : This research investigated the theoretical aspects of a similar compound, focusing on its optimized geometry, vibrational frequencies, and molecular electrostatic potential. The study suggested the compound's potential in treating cardiovascular and cerebrovascular diseases based on molecular docking studies (Ranjith et al., 2022).